N-(1,3-dioxoisoindolin-4-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-(1,3-dioxoisoindol-4-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C19H13N3O5/c23-14-8-9-15(24)22(14)11-6-4-10(5-7-11)17(25)20-13-3-1-2-12-16(13)19(27)21-18(12)26/h1-7H,8-9H2,(H,20,25)(H,21,26,27)
• InChI Key: VNLAHBGITASOLR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC4=C3C(=O)NC4=O
• Molecular Formula: C19H13N3O5
• Molecular Weight: 363.3 g/mol

Description

N-(1,3-dioxoisoindolin-4-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, commonly known as DPI, is a chemical compound that has been widely studied in the field of biochemistry and pharmacology. This compound has shown promising results in various research studies, particularly in its ability to inhibit certain enzymes and proteins in the human body.

Scientific Research Applications

Synthesis and Characterization in Polymer Research

A class of optically active polyamides (PAs) featuring 1,3-dioxoisoindolin-2-yl pendent groups was synthesized through direct polycondensation. These PAs demonstrated high solubility in polar organic solvents and were characterized for their thermal properties, indicating potential applications in materials science (Faghihi, Absalar, & Hajibeygi, 2010; Isfahani, Faghihi, Hajibeygi, & Bokaei, 2010).

Crystal Structure Analysis

The compound's crystal structure was analyzed through IR spectroscopy, SEM, and single crystal X-ray diffraction techniques. The analysis provided insights into its geometric parameters and molecular interactions, highlighting its relevance in structural chemistry (Bülbül et al., 2015).

Applications in Luminescence and Nano-Aggregates

Studies have shown that certain derivatives exhibit luminescent properties in both solution and solid states, forming nano-aggregates with enhanced emission in aqueous-DMF solution. These properties suggest applications in optical materials and sensors (Srivastava et al., 2017).

Corrosion Inhibition for Mild Steel

Derivatives of N-(1,3-dioxoisoindolin-2-yl) have been synthesized with the potential to inhibit corrosion of mild steel in acidic media. This application could be significant for materials science and engineering (Aouine et al., 2011).

Antiepileptic Activity

Research into novel phthalimide derivatives bearing N-(1,3-dioxoisoindolin-2-yl) structures has shown promising antiepileptic activities, suggesting potential pharmaceutical applications (Asadollahi et al., 2019).

Antimicrobial Activities

Some derivatives exhibited significant antibacterial and antifungal activities, indicating potential for development as antimicrobial agents (Patel & Dhameliya, 2010).